Cas no 65685-50-9 (5-Bromobenzodisoxazol-3(2H)-one)

5-Bromobenzodioxazol-3(2H)-one is a heterocyclic compound featuring a brominated benzodioxazole core, which serves as a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive bromine substituent enables selective functionalization, making it valuable for cross-coupling reactions and the development of bioactive molecules. The compound’s fused dioxazole ring enhances stability while maintaining reactivity, facilitating its use in the synthesis of complex heterocycles. Its well-defined structure and high purity make it suitable for research in medicinal chemistry, particularly in the design of enzyme inhibitors and agrochemicals. The product is characterized by consistent quality, ensuring reliable performance in synthetic workflows.

5-Bromobenzodisoxazol-3(2H)-one structure

65685-50-9 structure

Product Name:5-Bromobenzodisoxazol-3(2H)-one

CAS No:65685-50-9

MF:C₇H₄BrNO₂

MW:214.016160964966

MDL:MFCD01658969

CID:962338

PubChem ID:3050079

Update Time:2025-05-26

5-Bromobenzodisoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Bromobenzo[d]isoxazol-3(2H)-one
- 3-Hydroxy-5-brom-1,2-benzisoxazol
- 5-bromo-1,2-benzoxazol-3-one
- 5-bromobenzo[d]isoxazol-3-one
- 1,2-Benzisoxazol-3(2H)-one, 5-bromo-
- 5-Bromo-1,2-benzisoxazol-3(2H)-one
- 5-Bromo-3-hydroksybenzoizoksazol [Polish]
- 5-bromo-1,2-benzoxazol-3-ol
- 5-bromo-2,3-dihydro-1,2-benzoxazol-3-one
- 5-Bromo-3-hydroksybenzoizoksazol
- 5-bromobenzo[d]isoxazol-3-ol
- BDBM23170
- XLPXBJYNYXPQAO-UHFFFAOYSA-N
- 5-bro
- SCHEMBL2708342
- 5-Bromobenzisoxazol-3(2H)-one
- 5-BROMO-2H-1,2-BENZOXAZOL-3-ONE
- BRN 1211449
- SY041232
- SCHEMBL26124848
- 5-bromanyl-1,2-benzoxazol-3-one
- DTXSID10215906
- Benzo[d]isoxazol-3-ol Derivative, 3c
- AKOS015917299
- AKOS016004520
- MFCD01658969
- DB-368598
- CHEMBL455217
- EN300-215114
- FS-3654
- A835190
- 65685-50-9
- 5-Bromobenzodisoxazol-3(2H)-one
- MDL： MFCD01658969
- Inchi： 1S/C7H4BrNO2/c8-4-1-2-6-5(3-4)7(10)9-11-6/h1-3H,(H,9,10)
- InChI Key： XLPXBJYNYXPQAO-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C(NO2)=O)C=1
- BRN： 1211449

Computed Properties

Exact Mass: 212.94252
Monoisotopic Mass: 212.943
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3
XLogP3: 1.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.809
Melting Point: No data available
Boiling Point: 360.6℃ at 760 mmHg
Flash Point: 171.9°C
Refractive Index: 1.627
PSA: 38.33
Vapor Pressure: No data available

5-Bromobenzodisoxazol-3(2H)-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C(BD217373)

5-Bromobenzodisoxazol-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX437-250mg	5-Bromobenzodisoxazol-3(2H)-one	65685-50-9	95+%	250mg	1942CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX437-100mg	5-Bromobenzodisoxazol-3(2H)-one	65685-50-9	95+%	100mg	885CNY	2021-05-08
Chemenu	CM153546-1g	5-bromobenzo[d]isoxazol-3(2H)-one	65685-50-9	95%	1g	$468	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX437-50mg	5-Bromobenzodisoxazol-3(2H)-one	65685-50-9	95+%	50mg	486.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX437-200mg	5-Bromobenzodisoxazol-3(2H)-one	65685-50-9	95+%	200mg	1375.0CNY	2021-07-12
abcr	AB438850-250 mg	5-Bromobenzo[d]isoxazol-3(2H)-one; .	65685-50-9		250MG	€314.00	2022-03-02
abcr	AB438850-1 g	5-Bromobenzo[d]isoxazol-3(2H)-one; .	65685-50-9		1g	€657.00	2022-03-02
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Chemenu	CM153546-1g	5-bromobenzo[d]isoxazol-3(2H)-one	65685-50-9	95%	1g	$***	2023-05-29
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